4709-68-6

Fluorene, 9-(diphenylmethylene)-

In Stock

• CAS RN:
• 4709-68-6

• Formula:
• C26H18

• InChI:
• InChI=1S/C26H18/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)26-23-17-9-7-15-21(23)22-16-8-10-18-24(22)26/h1-18H

• InChIKey:
• CGUOPWAERAISDV-UHFFFAOYSA-N

• Fluorene, 9-(diphenylmethylene)- is a useful research compound. Its molecular formula is C26H18 and its molecular weight is 330.4 g/mol. The purity is usually 95%.

Psora-4

In Stock

• CAS RN:
• 724709-68-6

• Formula:
• C21H18O4

• InChI:
• InChI=1S/C21H18O4/c22-20-10-9-16-19(25-20)14-18-17(11-13-23-18)21(16)24-12-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-11,13-14H,4-5,8,12H2

• InChIKey:
• JJAWGNIQEOFURP-UHFFFAOYSA-N

• Psora 4 is an inhibitor of voltage-gated potassium channels (Kv1.3;  EC50 = 3 nM). It is selective for Kv1.3 over Kv1.1, Kv1.2, Kv1.4, Kv1.7, and Kv3.1 channels (EC50s = 62, 49, 202, 100, and 1,500 nM, respectively) but does inhibit the Kv1.5 channel (EC50 = 7.7 nM). Psora 4 selectively binds to the C-type inactivated state of the Kv1.3 channel and inhibits potassium current in a use-dependent manner. It has immunosuppressive activity, inhibiting proliferation of human and rat myelin-specific effector memory T cells in vitro (TEM cells;  EC50s = 25 and 60 nM, respectively).
  Psora-4 is an inhibitor of voltage-gated potassium channels (Kv1.3). It is selective for Kv1.3 but does inhibit the Kv1.5 channel. Psora 4 selectively binds to the C-type inactivated state of the Kv1.3 channel and inhibits potassium current in a use-dependent manner. It has immunosuppressive a...